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Compound of Interest

Compound Name: Azacyclododecan-2-one

Cat. No.: B073394 Get Quote

For researchers and professionals in the fields of science and drug development, the

responsible management of chemical waste is paramount. This guide provides a

comprehensive overview of the proper disposal procedures for Azacyclododecan-2-one (CAS

No. 1202-71-7), ensuring the safety of laboratory personnel and the protection of the

environment.

Core Safety and Hazard Information
Azacyclododecan-2-one is classified with the following hazards, which dictate its handling and

disposal protocols:

Hazard Classification GHS Hazard Statement Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1]

Signal Word: Warning

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b073394?utm_src=pdf-interest
https://www.benchchem.com/product/b073394?utm_src=pdf-body
https://www.benchchem.com/product/b073394?utm_src=pdf-body
https://www.chemscene.com/product/1202-71-7.html
https://www.chemscene.com/product/1202-71-7.html
https://www.chemscene.com/product/1202-71-7.html
https://www.chemscene.com/product/1202-71-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Safe Disposal
The proper disposal of Azacyclododecan-2-one is a critical final step in the experimental

workflow. Adherence to the following procedural steps is mandatory to mitigate risks.

Step 1: Personal Protective Equipment (PPE)

Before handling Azacyclododecan-2-one for disposal, ensure the following personal

protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If ventilation is inadequate or if handling fine powders that may

become airborne, a NIOSH-approved respirator is necessary.

Step 2: Waste Collection

Solid Waste:

Carefully sweep up any solid Azacyclododecan-2-one, avoiding dust generation.

Place the solid waste into a clearly labeled, sealed container designated for hazardous

chemical waste.

Contaminated Materials:

Any materials that have come into contact with Azacyclododecan-2-one, such as

weighing paper, pipette tips, and contaminated gloves, must be considered hazardous

waste.

Collect these materials in a designated, sealed hazardous waste container.

Unused Product:
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Do not dispose of unused Azacyclododecan-2-one down the drain or in regular trash.

The product, in its original or a suitable, sealed container, must be disposed of as

hazardous waste.

Step 3: Labeling and Storage

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Azacyclododecan-2-one".

Include the date of waste generation on the label.

Store the sealed waste containers in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

Step 4: Professional Disposal

The final disposal of Azacyclododecan-2-one waste must be conducted by a licensed

professional waste disposal service.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and proper disposal of the hazardous waste in accordance with local, state, and

federal regulations. The precautionary statement P501 explicitly directs the disposal of

contents/container to a hazardous waste facility.[1][3]

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of Azacyclododecan-
2-one.
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Azacyclododecan-2-one Disposal Workflow

Start: Azacyclododecan-2-one Waste Generated

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Collect Waste in
Designated Hazardous Waste Container

Step 3: Securely Seal, Label,
and Store Container

Step 4: Contact Environmental
Health & Safety (EHS) for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Azacyclododecan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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